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Get Quote

The table below summarizes key information for Tofimilast and other inhaled PDE4 inhibitors that have

advanced in clinical development.

Status (as of

Key Limitations & Side

Drug Name Reported Efficacy in Clinical Trials
g search results) P 4 Effects
Tofimilast Development Modest potency; failed to Lack of clinical efficacy
discontinued [1] demonstrate efficacy in Phase Il trials  [1].
[1].
GSK256066 Development Robust anti-inflammatory effects in Dose-limiting safety profile
likely hampered preclinical animal models [1]. [1].
[1]
UK-500,001 Development Lack of clinical activity [1]. Moderate potency, low
discontinued [1] solubility, systemic side
[2] effects (e.g., diarrhea) [1].
AWD-12-281 Development Failed to demonstrate efficacy in Information not specified
discontinued [1] Phase Il trials [1]. in search results.
Tanimilast Reached Phase Proven anti-inflammatory properties Good tolerability and
(CHF6001) 1] in experimental rodent models; safety profile reported with
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Status (as of . . . . Key Limitations & Side
Reported Efficacy in Clinical Trials

Drug Name
search results) Effects

promising pharmacodynamic results no class-related side
in clinical trials [1]. effects in Phase Il [1].

Experimental Context for Preclinical Research

To help you understand how the efficacy of a drug like Tofimilast is typically evaluated in a preclinical
setting, here is a generalized workflow for an acute asthma animal model. This model is used to investigate

pathogenesis and screen new therapies [3].
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Start: Animal Model
Selection (e.g., Mouse)

Sensitization Phase
(Day 0 to ~Day 14)
Systemic (i.p./s.c.) or
intranasal allergen exposure

Challenge Phase

(After sensitization)
Repeated airway provocation
via aerosol, intranasal, or
intratracheal routes

QOutcome Evaluation

Measured Parameters

P e

Airway Inflammation : - -
E’\irway Hyperresponsiveness (AHRD (Serum-specific Antibodies (e.g., IgED (BAL fluid cell count, [(infgﬁtgggécnal ré?naé}éséﬁn )
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The Mechanism of PDE4 Inhibition

The therapeutic goal of PDE4 inhibitors in asthma is to reduce inflammation by targeting intracellular

signaling. The following diagram illustrates this core mechanism, which is shared by drugs in this class [4]

[1].

Anti-inflammatory Effects
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Insights for Researchers

The available data suggests that Tofimilast's primary limitation was lack of demonstrated efficacy in
Phase II clinical trials despite advancing to that stage [1]. This highlights a common challenge in drug
development: preclinical success in animal models does not always translate to clinical efficacy in
humans [5]. The development of other inhaled PDE4 inhibitors, like UK-500,001, was also halted due to
lack of clinical activity and side effects, while Tanimilast has progressed further with a more favorable

profile [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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